Cas no 801153-90-2 (9-Methyl-6-nitro-9H-beta-carboline)
801153-90-2 structure
Product Name:9-Methyl-6-nitro-9H-beta-carboline
CAS No:801153-90-2
MF:C12H9N3O2
MW:227.218762159348
CID:712788
Update Time:2023-08-03
9-Methyl-6-nitro-9H-beta-carboline Chemical and Physical Properties
Names and Identifiers
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- 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-
- 9H-Pyrido[3,4-b]indole,9-methyl-6-nitro-(8CI)
- 9-Methyl-6-nitro-9H-beta-carboline
- 9-METHYL-6-NITRO-9H-PYRIDO[3,4-B]INDOLE
-
- Inchi: 1S/C12H9N3O2/c1-14-11-3-2-8(15(16)17)6-10(11)9-4-5-13-7-12(9)14/h2-7H,1H3
- InChI Key: YIZTYVBWDQDYAO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)C1C=CN=CC=1N2C)=O
Computed Properties
- Exact Mass: 227.069
- Monoisotopic Mass: 227.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
9-Methyl-6-nitro-9H-beta-carboline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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